1,3-Dichloro-4-iodo-2,5,6-trifluorobenzene
Overview
Description
1,3-Dichloro-4-iodo-2,5,6-trifluorobenzene, also known as 4-iodo-2,5,6-trifluorobenzene-1,3-dichloride, is a halogenated organic compound that has a wide range of uses in organic synthesis and scientific research. It is a colorless solid that is soluble in organic solvents and is used as a reagent in organic synthesis. It has also been used in the synthesis of several pharmaceuticals, as well as in the synthesis of fluorescent probes for imaging applications.
Mechanism of Action
The mechanism of action of 1,3-dichloro-1,3-Dichloro-4-iodo-2,5,6-trifluorobenzene-trifluorobenzene is not well understood. However, it is believed that the compound acts as a Lewis acid, which can bind to electron-rich sites on molecules and catalyze reactions. It is also believed to act as a nucleophile, which can react with electrophiles and form new bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1,3-dichloro-1,3-Dichloro-4-iodo-2,5,6-trifluorobenzene-trifluorobenzene are not well understood. However, it is believed that the compound may have toxic effects. In particular, it has been reported to be toxic to aquatic organisms at concentrations of 0.1-1.0 mg/L. It is also believed to be a skin irritant, and may cause dermatitis when exposed to skin.
Advantages and Limitations for Lab Experiments
1,3-Dichloro-1,3-Dichloro-4-iodo-2,5,6-trifluorobenzene-trifluorobenzene has several advantages and limitations for use in laboratory experiments. One advantage is that it is soluble in organic solvents, which makes it easy to handle and manipulate. Additionally, it is a relatively stable compound, which makes it suitable for use in long-term experiments. However, it is toxic and can be irritating to the skin, so it should be handled with caution. Additionally, it is relatively expensive, which can limit its use in some experiments.
Future Directions
1,3-Dichloro-1,3-Dichloro-4-iodo-2,5,6-trifluorobenzene-trifluorobenzene has a wide range of potential applications in the future. It could be used in the synthesis of new pharmaceuticals and other materials for use in electronics and solar cells. Additionally, it could be used in the synthesis of fluorescent probes for imaging applications. Additionally, it could be used to study the biochemical and physiological effects of the compound, as well as its mechanism of action. Finally, it could be used to develop new methods for synthesizing the compound more efficiently and cost-effectively.
Scientific Research Applications
1,3-Dichloro-1,3-Dichloro-4-iodo-2,5,6-trifluorobenzene-trifluorobenzene has a wide range of applications in scientific research. It has been used in the synthesis of fluorescent probes for imaging applications, such as in the imaging of proteins. It has also been used in the synthesis of pharmaceuticals, including the antifungal drug terbinafine. It has also been used in the synthesis of polymers and other materials for use in electronics and solar cells.
properties
IUPAC Name |
1,3-dichloro-2,4,5-trifluoro-6-iodobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6Cl2F3I/c7-1-3(9)2(8)6(12)5(11)4(1)10 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPEUQNJEWVWHDS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=C(C(=C1Cl)F)Cl)I)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6Cl2F3I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.87 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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